N-(Butylcarbamoyl)-3-methylthiophene-2-sulfonamide

• CAS No.: 81417-52-9
• Molecular Formula: C10H16N2O3S2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 1-butyl-3-(3-methylthiophen-2-yl)sulfonylurea
• InChI: InChI=1S/C10H16N2O3S2/c1-3-4-6-11-10(13)12-17(14,15)9-8(2)5-7-16-9/h5,7H,3-4,6H2,1-2H3,(H2,11,12,13)
• InChI Key: PMQYARMUGBGTGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NS(=O)(=O)C1=C(C=CS1)C

Description

N-(Butylcarbamoyl)-3-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C10H16N2O3S2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 150 ml of acetone and 3-methyl-2-thiophenesulfonamide was added 11 g of n-butyl isocyanate and 14 g of anhydrous potassium carbonate. After stirring at ambient temperature for 24 hours, the mixture was concentrated to 2/3 of its volume and poured into ice-water. The pH was adjusted to 3 by the addition of hydrochloric acid and the solid thus obtained was filtered, air dried and triturated with 1-chlorobutane to yield 10.6 g of N-(butylaminocarbonyl)-3-methyl-2-thiophenesulfonamide melting at 144°-146°. It showed absorption peaks by NMR (60 MC) at 2.6 δ (singlet, CH3), 1-1.8 δ (mult., C3H7), 3.42 δ (trip., N--CH2 --of butyl) and at 7.1 δ and 7.7 δ (2 doublets for CH's of thiophene) consistent for the desired structure.